Cas no 60497-70-3 (Isojuvabiol)

Isojuvabiol structure
Isojuvabiol structure
Product Name:Isojuvabiol
CAS No:60497-70-3
MF:C16H28O3
MW:268.391725540161
CID:2068065
PubChem ID:14396631
Update Time:2025-04-21

Isojuvabiol Chemical and Physical Properties

Names and Identifiers

    • Isojuvabiol
    • (R)-4-[(1R,3R)-3-Hydroxy-1,5-dimethylhexyl]-1-cyclohexene-1-carboxylic acid methyl ester
    • Epijuvabiol
    • Juvabiol
    • (4R,1'R,3'S)-Juvabiol
    • (+)-Isojuvabiol
    • 60497-70-3
    • DB-322079
    • (R)-4-[(1R,3R)-3-HYDROXY-1,5-DIMETHYLHEXYL ]-1-CYCLOHEXENE-1-CARBOXYLIC ACID METHYL ESTER
    • Inchi: 1S/C16H28O3/c1-11(2)9-15(17)10-12(3)13-5-7-14(8-6-13)16(18)19-4/h7,11-13,15,17H,5-6,8-10H2,1-4H3
    • InChI Key: KVQQCXYORPHUQU-UHFFFAOYSA-N
    • SMILES: COC(C1CCC(C(CC(CC(C)C)O)C)CC=1)=O

Computed Properties

  • Exact Mass: 268.20384475Da
  • Monoisotopic Mass: 268.20384475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.11
  • Topological Polar Surface Area: 46.5Ų
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